Cas no 87691-89-2 (3-(Piperazin-1-yl)-1,2-benzisoxazole (>90%))

3-(Piperazin-1-yl)-1,2-benzisoxazole (>90%) structure
87691-89-2 structure
Product Name:3-(Piperazin-1-yl)-1,2-benzisoxazole (>90%)
CAS No:87691-89-2
MF:C11H13N3O
MW:203.240422010422
MDL:MFCD08060968
CID:61112
PubChem ID:13232475
Update Time:2025-04-18

3-(Piperazin-1-yl)-1,2-benzisoxazole (>90%) Chemical and Physical Properties

Names and Identifiers

    • 3-(Piperazin-1-yl)benzo[d]isoxazole
    • 3-(1-Piperazinyl)-1,2-benzisoxazole
    • 3-(1-PIPERAZINO)-1,2-BENZISOXAZOLE
    • 3-Piperazin-1-yl-1,2-benzisoxazole
    • 3-piperazin-1-yl-1,2-benzoxazole
    • CHEMBL1203222
    • AKOS005258112
    • CS-0314492
    • 3-(Piperazin-1-Yl)-1,2-Benzoxazole
    • ZDFQBFVFCPABKQ-UHFFFAOYSA-N
    • BDBM50367317
    • 4-Isoxazolecarboxylic acid, 5-methyl-3-(4-methylphenyl)-, methyl ester
    • 87691-89-2
    • FT-0682714
    • 4-(1,2-benzisoxazol-3-yl)piperazine
    • 4(1,2-benzisoxazol-3-yl)piperazine
    • 4- (1,2-benzisoxazol-3-yl)piperazine
    • PS-5423
    • 3-(Piperazin-1-yl)-1,2-benzisoxazole (>90%)
    • 3-piperazin-1-yl-benzo[d]isoxazole
    • MFCD08060968
    • AC-26265
    • CHEMBL331092
    • SCHEMBL194219
    • A842341
    • 3-Piperazin-1-yl-1,2-benzisoxazole, AldrichCPR
    • DTXSID80530597
    • DB-077082
    • 1-(Benzisoxazol-3-yl)piperazine; 1-(Benzo[d]isoxazol-3-yl)piperazine; 3-(Piperazin-1-yl)benzo[d]isoxazole; 3-Piperazin-1-yl-1,2-benzoxazole; 3-Piperazino-1,2-benzisoxazole
    • MDL： MFCD08060968
    • Inchi： 1S/C11H13N3O/c1-2-4-10-9(3-1)11(13-15-10)14-7-5-12-6-8-14/h1-4,12H,5-8H2
    • InChI Key： ZDFQBFVFCPABKQ-UHFFFAOYSA-N
    • SMILES： O1C2C=CC=CC=2C(=N1)N1CCNCC1

Computed Properties

  • Exact Mass: 203.10600
  • Monoisotopic Mass: 203.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.3Ų

Experimental Properties

  • Color/Form: White powder
  • Density: 1.211
  • Melting Point: 74-76℃
  • Boiling Point: 387.818°C at 760 mmHg
  • Flash Point: 188.346°C
  • Refractive Index: 1.608
  • PSA: 41.30000
  • LogP: 1.63120
  • Solubility: Not determined

3-(Piperazin-1-yl)-1,2-benzisoxazole (>90%) Security Information

  • HazardClass：IRRITANT

3-(Piperazin-1-yl)-1,2-benzisoxazole (>90%) Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Piperazin-1-yl)-1,2-benzisoxazole (>90%) Pricemore >>

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3-(Piperazin-1-yl)-1,2-benzisoxazole (>90%) Production Method

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